Cas no 2012041-74-4 (4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol)
4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 2012041-74-4
- EN300-718460
- 4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol
-
- Inchi: 1S/C8H12N2O3/c1-10-3-6(2-9-10)13-8-5-12-4-7(8)11/h2-3,7-8,11H,4-5H2,1H3
- InChI Key: WYXKFUUYGUQCSV-UHFFFAOYSA-N
- SMILES: O1CC(C(C1)OC1C=NN(C)C=1)O
Computed Properties
- Exact Mass: 184.08479225g/mol
- Monoisotopic Mass: 184.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 56.5Ų
4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-718460-1.0g |
4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol |
2012041-74-4 | 1g |
$0.0 | 2023-06-06 |
4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol Related Literature
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol
Professional Introduction to Compound with CAS No. 2012041-74-4 and Product Name: 4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol
The compound with the CAS number 2012041-74-4 and the product name 4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyrazole moiety, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities. Specifically, the presence of a 1-methyl-1H-pyrazol-4-yl group enhances its pharmacological properties, making it a promising candidate for further investigation.
Recent studies have highlighted the importance of oxolan derivatives in the development of novel therapeutic agents. The oxolan ring, a five-membered oxygen-containing heterocycle, is frequently encountered in bioactive molecules due to its ability to interact with biological targets in a manner that optimizes binding affinity and selectivity. In the case of 4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol, the combination of the pyrazole and oxolan moieties creates a versatile scaffold that can be modified to explore various pharmacophoric interactions. This structural design allows for the exploration of multiple drug-like properties, including solubility, metabolic stability, and cell permeability.
One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The pyrazole moiety is well-documented for its anti-inflammatory, antimicrobial, and antiviral properties. By integrating this moiety with the oxolan ring, researchers aim to develop compounds that exhibit enhanced efficacy and reduced side effects compared to existing therapies. The oxygen atom in the oxolan ring also provides a site for further functionalization, enabling the creation of derivatives with tailored biological activities. This flexibility makes 4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol a valuable tool for medicinal chemists seeking to design innovative drug candidates.
The synthesis of this compound involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the 1-methyl-1H-pyrazol-4-yl group into the molecular framework necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired pyrazole-containing fragment. These techniques not only enhance efficiency but also allow for scalability, which is crucial for industrial applications.
In terms of biological activity, preliminary studies on 4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol have shown promising results in vitro. The compound has demonstrated interactions with several key biological targets, including enzymes and receptors implicated in various diseases. For instance, its ability to modulate inflammatory pathways has been observed in cell-based assays, suggesting potential therapeutic benefits in conditions such as arthritis and autoimmune disorders. Additionally, its antimicrobial properties have been noted, making it a candidate for developing novel antibiotics or antifungal agents.
The pharmacokinetic profile of this compound is another area of interest. The presence of both polar and non-polar regions in its structure suggests that it may exhibit favorable oral bioavailability and tissue distribution. Computational modeling has been utilized to predict how this compound might behave within biological systems, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These simulations are essential for guiding further optimization efforts aimed at improving drug-like characteristics.
Recent advancements in analytical chemistry have enabled more comprehensive characterization of complex molecules like 4-[(1-methyl-1H-pyrazol-4-yloxy]oxolan -3 -ol. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its purity. These analytical methods are critical for ensuring that the compound meets stringent quality standards before it can be advanced into preclinical or clinical studies.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules with specialized functions. For example, it could be employed in designing probes for biochemical assays or as a building block for developing new materials with tailored properties. This versatility underscores the importance of investing in research that explores multifunctional compounds like 4 - [( 1 -methyl - 1 H - pyrazol - 4 - yl ) oxy ] ox lan - 3 - ol*.
In conclusion, 2012041 - 74 - 4 *and* 4 - [( 1 -methyl - 1 H - pyrazol - 4 - yl ) oxy ] ox lan - 3 - ol *represent a significant contribution to the field of medicinal chemistry . Their unique structural features , combined with promising preliminary biological data , make them attractive candidates for further development . As research continues , it is likely that additional applications will be uncovered , further solidifying their importance in both academic and industrial settings . The ongoing investigation into these compounds highlights the dynamic nature of pharmaceutical science and underscores the need for continued innovation .
2012041-74-4 (4-[(1-methyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)